Monoalkyl, chiral-at-metal ‘constrained geometry’ complexes as efficient α-olefin and methyl methacrylate polymerisation catalysts

Chemical Communications Pub Date: 2002-03-05 DOI: 10.1039/B201346K

Abstract

A new class of monoalkyl or monochloro constrained geometry group 4 complexes has been synthesized; upon activation with aluminium activators they serve as efficient catalysts for olefin polymerisation and for polymerisation of methyl methacrylate.

Graphical abstract: Monoalkyl, chiral-at-metal ‘constrained geometry’ complexes as efficient α-olefin and methyl methacrylate polymerisation catalysts
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